Cas no 2138032-78-5 (tert-butyl N-ethyl-N-{3-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxy-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-ethyl-N-{3-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxy-2-methylpropyl}carbamate
• CAS No: 2138032-78-5
• MF: C₁₇H₃₄INO₄
• MW: 443.360638141632
• CID: 6425333
• PubChem ID: 165489622
• Update Time: 2025-10-31

tert-butyl N-ethyl-N-{3-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxy-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-ethyl-N-{3-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxy-2-methylpropyl}carbamate
• EN300-1136605
• tert-butyl N-ethyl-N-{3-iodo-2-[(1-methoxy-3-methylbutan-2-yl)oxy]-2-methylpropyl}carbamate
• 2138032-78-5

• Inchi： 1S/C17H34INO4/c1-9-19(15(20)23-16(4,5)6)12-17(7,11-18)22-14(10-21-8)13(2)3/h13-14H,9-12H2,1-8H3
• InChI Key： QSPYDWZIZUGESF-UHFFFAOYSA-N
• SMILES： ICC(C)(CN(C(=O)OC(C)(C)C)CC)OC(COC)C(C)C

Computed Properties

• Exact Mass: 443.15326g/mol
• Monoisotopic Mass: 443.15326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl N-ethyl-N-{3-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxy-2-methylpropyl}carbamate

Introduction to tert-butyl N-ethyl-N-{3-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxy-2-methylpropyl}carbamate (CAS No. 2138032-78-5)

The compound tert-butyl N-ethyl-N-{3-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxy-2-methylpropyl}carbamate, identified by its CAS number 2138032-78-5, represents a sophisticated molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a subject of considerable interest in both academic research and industrial applications.

At the core of this molecule lies a carbamate functional group, which is well-documented for its versatility in medicinal chemistry. The carbamate moiety serves as a critical pharmacophore, contributing to the compound's interaction with biological targets. Specifically, the N-ethyl and N-{3-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxy-2-methylpropyl} substituents introduce additional layers of complexity, influencing both the compound's solubility and its metabolic stability.

The presence of the 3-iodo group is particularly noteworthy, as halogenated compounds often exhibit enhanced binding affinity to biological receptors. This feature has been extensively explored in the development of small-molecule drugs, where halogen atoms can modulate electronic properties and improve pharmacokinetic profiles. In recent years, there has been a growing emphasis on leveraging such structural elements to design more effective therapeutic agents.

Moreover, the 1-methoxy-3-methylbutan-2-yl side chain adds another dimension to the molecule's chemical behavior. This particular alkyl chain is not only hydrophobic but also contains an oxygen atom that can participate in hydrogen bonding interactions. Such interactions are crucial for optimizing drug-receptor binding affinities and ensuring proper orientation within biological membranes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like tert-butyl N-ethyl-N-{3-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxy-2-methylpropyl}carbamate with remarkable accuracy. These studies suggest that the compound may exhibit potent activity against various biological targets, including enzymes and receptors implicated in inflammatory and metabolic disorders. Such findings align with the broader trend in drug discovery toward identifying novel scaffolds with therapeutic potential.

In parallel, experimental investigations have begun to unravel the mechanistic aspects of this compound's interactions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its molecular structure and dynamics. These insights are essential for understanding how the compound behaves within biological systems and for guiding further modifications to enhance its efficacy.

The synthesis of tert-butyl N-ethyl-N-{3-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxy-2-methylpropyl}carbamate presents unique challenges due to its complex architecture. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the 3-iodo and 1-methoxy functional groups with high precision. These advances underscore the importance of developing robust synthetic strategies for complex pharmaceutical intermediates.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is paramount when handling compounds like this one. The intricate nature of its structure necessitates stringent quality control measures to guarantee consistency and purity throughout production. Collaborative efforts between synthetic chemists and regulatory experts are essential to navigate these challenges effectively.

The potential applications of tert-butyl N-ethyl-N-{3-iodo-2-(1-methoxy)-3-methylbutanamino}-carbamate extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for research in areas such as chemical biology and materials science. For example, derivatives of this compound could be used as probes to study enzyme function or as precursors for designing novel materials with tailored properties.

In conclusion, tert-butyl N-et h y l-N-{3 - iodo - 2 - ( 1 - meth oxy - 3 - methyl but an - 2 - y l ) oxy - 2 - methyl prop y l } carb am ate (CAS No. 2138032785) stands as a testament to the ingenuity of modern medicinal chemistry. Its complex structure and multifaceted functional groups offer exciting opportunities for therapeutic development while also posing intriguing challenges for synthetic chemists. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in both academic and industrial settings.